Cas no 2228261-80-9 (3-{bicyclo2.2.1hept-5-en-2-yl}-2-methylpropanoic acid)

• Product Name: 3-{bicyclo2.2.1hept-5-en-2-yl}-2-methylpropanoic acid
• CAS No: 2228261-80-9
• MF: C₁₁H₁₆O₂
• MW: 180.243543624878
• CID: 5881761
• PubChem ID: 20671150
• Update Time: 2025-10-23

3-{bicyclo2.2.1hept-5-en-2-yl}-2-methylpropanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-{bicyclo2.2.1hept-5-en-2-yl}-2-methylpropanoic acid
• 2228261-80-9
• 3-{bicyclo[2.2.1]hept-5-en-2-yl}-2-methylpropanoic acid
• SCHEMBL13449802
• EN300-1997502

• Inchi： 1S/C11H16O2/c1-7(11(12)13)4-10-6-8-2-3-9(10)5-8/h2-3,7-10H,4-6H2,1H3,(H,12,13)
• InChI Key： NBWULUJEJWNLIM-UHFFFAOYSA-N
• SMILES： OC(C(C)CC1CC2C=CC1C2)=O

Computed Properties

• Exact Mass: 180.115029749g/mol
• Monoisotopic Mass: 180.115029749g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 245
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 4
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 37.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acids

Additional information on 3-{bicyclo2.2.1hept-5-en-2-yl}-2-methylpropanoic acid

3-{Bicyclo[2.2.1]Hept-5-en-2-yl}-2-Methylpropanoic Acid: A Comprehensive Overview

The compound with CAS No 2228261-80-9, known as 3-{bicyclo[2.2.1]hept-5-en-2-yl}-2-methylpropanoic acid, is a unique organic molecule that has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science. This compound is characterized by its bicyclic structure, which imparts distinctive physical and chemical properties, making it a valuable compound for various applications.

The bicyclo[2.2.1]hept-5-en-2-yl group is a key structural feature of this compound, contributing to its stability and reactivity. This bicyclic system is derived from norbornene, a well-known bicyclic compound with a rigid structure that is often used as a building block in organic synthesis. The presence of the propanoic acid moiety further enhances the compound's versatility, enabling it to participate in a wide range of chemical reactions and applications.

In recent years, researchers have explored the potential of 3-{bicyclo[2.2.1]hept-5-en-2-yl}-2-methylpropanoic acid in drug discovery and development. The compound's unique structure has been shown to exhibit interesting biological activities, including anti-inflammatory and antioxidant properties. These findings have led to its consideration as a lead compound for the development of novel therapeutic agents.

The synthesis of this compound typically involves multi-step organic reactions, including cycloaddition and ring-closing metathesis processes. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing production costs and improving yields. These developments have made the compound more accessible for research and industrial applications.

In addition to its role in pharmacology, 3-{bicyclo[2.2.1]hept-5-en strong>-< strong> ild="text-indent: 0px;">The compound's physical properties, such as its melting point and solubility, are critical factors in determining its suitability for specific applications. Recent studies have focused on optimizing these properties through structural modifications, further expanding the range of potential uses for this compound.

In conclusion, 3-{bicyclo[< strong > ild="text-indent: 0px;">The compound's unique structure and versatile properties make it a valuable asset in various fields of science and industry.